![molecular formula F4Mo B1206686 Molybdenum tetrafluoride CAS No. 23412-45-5](/img/structure/B1206686.png)
Molybdenum tetrafluoride
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Description
Molybdenum tetrafluoride is a molybdenum halide.
Scientific Research Applications
Molecular Structure Studies
Molybdenum tetrafluoride oxide's molecular structure has been determined to be square-pyramidal, with specific molecular parameters obtained through gas electron diffraction studies. This finding contributes to the understanding of its chemical behavior and comparison with similar compounds (Iijima, 1977).
Hydrolysis Research
Research on molybdenum hexafluoride, a close relative of this compound, focuses on its hydrolysis properties, which are studied through cryogenically layered methods. This research helps in understanding the behavior of metal hexafluorides in various conditions (McNamara et al., 2023).
Crystal Structure Analysis
The crystal structure of molybdenum oxide tetrafluoride has been analyzed, showing that crystals are monoclinic with specific space group properties. Such studies are crucial for understanding the material's physical and chemical properties (Edwards & Steventon, 1968).
Catalytic and Chemical Applications
Molybdenum oxides, in general, show great versatility and tunability, being used in various high-value research and commercial applications such as catalysis, bio, and energy systems (De Castro et al., 2017).
Semiconductor and Electronics
Molybdenum disulfide, a compound related to this compound, is highly valued in nanoelectronics and optoelectronics due to its unique properties, especially in its few-layer form (Ganatra & Zhang, 2014).
Space Reactor Applications
In the context of space reactors, molybdenum shows potential as a wall material, particularly when interacting with uranium tetrafluoride at high temperatures. This highlights its durability and resistance in extreme conditions (Erkmen & Anghaie, 1997).
Biomedical Applications
Recent studies on molybdenum-based nanomaterials like MoS2 demonstrate their potential in biomedical applications, including therapeutic, bioimaging, and biosensing, highlighting the versatility of molybdenum compounds in diverse fields (Yadav et al., 2018).
properties
CAS RN |
23412-45-5 |
---|---|
Molecular Formula |
F4Mo |
Molecular Weight |
171.9 g/mol |
IUPAC Name |
tetrafluoromolybdenum |
InChI |
InChI=1S/4FH.Mo/h4*1H;/q;;;;+4/p-4 |
InChI Key |
LNDHQUDDOUZKQV-UHFFFAOYSA-J |
SMILES |
F[Mo](F)(F)F |
Canonical SMILES |
F[Mo](F)(F)F |
Other CAS RN |
23412-45-5 |
Origin of Product |
United States |
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